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Compound of Interest

Compound Name: N-Methylbenzenesulfonamide

Cat. No.: B1583361 Get Quote

This technical guide provides essential information regarding the molecular properties of N-
Methylbenzenesulfonamide, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
N-Methylbenzenesulfonamide is a chemical compound with the CAS number 5183-78-8.[1][2]

Its fundamental molecular attributes are summarized below.

Property Value Source

Molecular Formula C7H9NO2S
PubChem[3], CymitQuimica[1],

Sigma-Aldrich, TCI[2]

Molecular Weight 171.22 g/mol PubChem[3]

Alternate Molecular Weight 171.21 g/mol CymitQuimica[1], TCI[2]

Alternate Molecular Weight 171.219 g/mol Sigma-Aldrich

IUPAC Name N-methylbenzenesulfonamide PubChem[3]

Synonyms
Benzenesulfonyl-N-

methylamide
TCI[2]

Logical Relationship of Chemical Information
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The following diagram illustrates the connection between the chemical name and its associated

molecular properties.
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Relationship between N-Methylbenzenesulfonamide and its core molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

